Cas no 61483-02-1 (Benzoic acid, 4-(4-methoxybenzoyl)-)

• Product name: Benzoic acid, 4-(4-methoxybenzoyl)-
• CAS No: 61483-02-1
• MF: C₁₅H₁₂O₄
• MW: 256.25338
• CID: 477755
• PubChem ID: 17789181

Benzoic acid, 4-(4-methoxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-methoxybenzoyl)-
• 4-(4-methoxybenzoyl)benzoic acid
• DTXSID80590994
• ULXLHJKFKUXRFY-UHFFFAOYSA-N
• SCHEMBL2129171
• 4-(4-Methoxy-benzoyl)-benzoic acid
• 61483-02-1
• 4-(4'-methoxybenzoyl)-benzoic acid

• Inchi： InChI=1S/C15H12O4/c1-19-13-8-6-11(7-9-13)14(16)10-2-4-12(5-3-10)15(17)18/h2-9H,1H3,(H,17,18)
• InChI Key： ULXLHJKFKUXRFY-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 256.07356
• Monoisotopic Mass: 256.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6